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Introduction
Aluminum borate, with the commonly cited formula Al18B4O33 (also expressed as

9Al2O3·2B2O3), is a ceramic material known for its refractory properties, low density, and high

strength.[1] These characteristics make it a promising candidate for applications in reinforcing

light metal alloys and as a component in advanced composites.[1] However, the precise

stoichiometry and crystal structure of this aluminum borate phase have been a subject of

scientific discussion, with significant evidence suggesting that the composition is closer to

Al5BO9 (5Al2O3·B2O3).[2][3][4] This guide provides a comprehensive overview of the crystal

structure of the phase commonly identified as Al18B4O33, including its crystallographic data, a

discussion of the stoichiometric controversy, detailed experimental protocols for its synthesis,

and common characterization techniques.

Crystallographic Data
The crystal structure of the aluminum borate phase referred to as Al18B4O33 is orthorhombic.

[1][5] While there is a debate regarding the precise atomic arrangement and stoichiometry, the

crystallographic data for the phase identified as Al18B4O33 in several studies are summarized

below. For comparison, the crystallographic data for Al5BO9, which many researchers consider

to be the more accurate representation of this phase, are also presented.[6][7]

Table 1: Crystallographic Data for Al18B4O33 and Al5BO9
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Parameter Al18B4O33 Al5BO9

Crystal System Orthorhombic Orthorhombic

Space Group Amam
Not explicitly stated in the

provided search results

Lattice Parameters
a = 15.0077 Å, b = 7.6850 Å, c

= 5.3088 Å

a = 7.68 Å, b = 14.99 Å, c =

5.66 Å

Unit Cell Volume 612.2883 Å³ 650.5 Å³

Density 2.94 g/cm³[1] 2.94 g/cm³[6]

Note: Detailed atomic coordinates, bond lengths, and bond angles for Al18B4O33 are not

consistently available in the literature due to the ongoing debate about its precise structure.

The structure of Al5BO9 consists of AlO6 octahedra, AlO5 bipyramids, and AlO4 tetrahedra.[7]

The Stoichiometric Controversy: Al18B4O33 vs.
Al5BO9
Several studies have investigated the exact composition of this aluminum borate phase. While

the formula Al18B4O33 was initially proposed based on chemical analysis, subsequent

structural investigations have indicated a composition closer to Al5BO9.[2][3][4] Research

suggests that the Al5BO9 structure is more stable and that the previously reported Al18B4O33

may be a result of analytical methods that were not sensitive enough to distinguish between

the two close compositions.[2] Some researchers propose that if the Al18B4O33 stoichiometry

exists, it might involve the substitution of some aluminum atoms with boron.[3] For the purpose

of this guide, we will refer to the compound as Al18B4O33 as it is still widely used in the

literature, while acknowledging that Al5BO9 is likely the more accurate structural

representation.

Experimental Protocols
Several methods have been successfully employed for the synthesis of Al18B4O33 whiskers

and powders. The most common methods are molten salt synthesis, flux growth, and solid-

state reaction.
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Molten Salt Synthesis of Al18B4O33 Whiskers
This method utilizes a molten salt as a medium for the reaction of precursors at elevated

temperatures, facilitating the formation of crystalline whiskers.[8][9]

Materials:

Potassium aluminum sulfate dodecahydrate (KAl(SO4)2·12H2O)

Boric acid (H3BO3)

Potassium chloride (KCl)

Deionized water

Ethyl alcohol

Procedure:[8]

Appropriate amounts of KAl(SO4)2·12H2O, H3BO3, and KCl are weighed. The molar ratio of

H3BO3 to KAl(SO4)2·12H2O is a critical parameter and is often varied to optimize whisker

morphology, with a B/Al ratio of 3:9 being reported as optimal.[8]

The reactants are thoroughly mixed and ground in a mortar.

The mixture is dried at 120°C to remove crystal water.

The dried mixture is placed in an electric furnace and heated to 1000°C at a heating rate of

4°C/min and held for 1 hour.[8]

After cooling, the product is washed successively with hot deionized water (80°C) and ethyl

alcohol to remove the salt flux and any byproducts.

The resulting Al18B4O33 whiskers are then dried at 80°C.

Flux Growth Synthesis of Al18B4O33 Whiskers
The flux growth method involves dissolving the reactants in a molten flux at a high temperature,

followed by slow cooling to allow for the crystallization of the desired product.[5]
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Materials:

High-purity aluminum sulfate (Al2(SO4)3)

Boric acid (H3BO3)

Potassium sulfate (K2SO4) (as flux)

Deionized water

Procedure:[5]

Aluminum sulfate, boric acid, and potassium sulfate are dissolved in deionized water. The

B/Al atomic ratio is a key parameter influencing whisker growth.

The solution is evaporated to dryness to obtain a homogeneous mixture of the raw materials.

The dried mixture is then heated in a furnace to the synthesis temperature. A temperature of

1050°C has been found to be optimal for whisker morphology.[5]

The temperature is maintained for a specific duration to allow for whisker growth.

After cooling, the flux is dissolved using a suitable solvent (e.g., hot water), leaving behind

the Al18B4O33 whiskers.

Solid-State Reaction Synthesis
This method involves the direct reaction of solid precursors at high temperatures.[4]

Materials:

α-Alumina (α-Al2O3)

Boric acid (H3BO3) or Boron oxide (B2O3)

Procedure:[4]

Stoichiometric amounts of α-Al2O3 and H3BO3 (or B2O3) are intimately mixed by grinding.
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The powder mixture is then calcined in a furnace at temperatures above 1100°C.

The reaction time and temperature are optimized to ensure complete reaction and formation

of the desired Al18B4O33 phase.

Characterization Techniques
The synthesized Al18B4O33 is typically characterized using a variety of analytical techniques

to determine its phase purity, morphology, and elemental composition.

Table 2: Characterization Techniques for Al18B4O33

Technique Purpose Typical Observations

X-ray Diffraction (XRD)

To identify the crystalline

phases present in the

synthesized material and

determine lattice parameters.

[10]

The diffraction pattern should

match the standard pattern for

orthorhombic Al18B4O33. The

sharpness of the peaks

indicates the degree of

crystallinity. Rietveld

refinement can be used for

quantitative phase analysis

and to refine structural

parameters.[11]

Scanning Electron Microscopy

(SEM)

To observe the morphology,

size, and surface features of

the synthesized material,

particularly for whisker-like

structures.

SEM images reveal the

needle-like or whisker

morphology of Al18B4O33,

allowing for the determination

of their dimensions (length and

diameter).

Energy-Dispersive X-ray

Spectroscopy (EDS)

To determine the elemental

composition of the synthesized

material and confirm the

presence of aluminum, boron,

and oxygen.

EDS analysis provides a semi-

quantitative elemental

analysis, confirming the

expected elemental ratios of

Al, B, and O in the product.
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Experimental Workflows
The synthesis and characterization of Al18B4O33 can be visualized as a series of

interconnected steps.

Synthesis
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Drying
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Heating
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SEM
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Click to download full resolution via product page

Fig. 1: Experimental workflow for the molten salt synthesis of Al18B4O33 whiskers.
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Fig. 2: Experimental workflow for the flux growth synthesis of Al18B4O33 whiskers.
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Fig. 3: Experimental workflow for the solid-state reaction synthesis of Al18B4O33 powder.

Conclusion
The crystal structure of the aluminum borate phase commonly referred to as Al18B4O33 is a

subject of ongoing scientific investigation, with substantial evidence pointing towards a more

accurate stoichiometry of Al5BO9. This technical guide has provided a detailed overview of the

known crystallographic data, a discussion of the stoichiometric controversy, and

comprehensive protocols for its synthesis via molten salt, flux growth, and solid-state reaction

methods. The outlined characterization techniques are essential for verifying the successful

synthesis and understanding the properties of this important ceramic material. Further high-

resolution structural studies are necessary to definitively resolve the atomic arrangement and

confirm the precise stoichiometry of this aluminum borate phase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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